![molecular formula C25H18N2O3 B4137077 2-methoxy-N-(3-naphtho[1,2-d][1,3]oxazol-2-ylphenyl)benzamide](/img/structure/B4137077.png)
2-methoxy-N-(3-naphtho[1,2-d][1,3]oxazol-2-ylphenyl)benzamide
Overview
Description
“2-methoxy-N-(3-naphtho[1,2-d][1,3]oxazol-2-ylphenyl)benzamide” is a chemical compound with the molecular formula C25H18N2O3 . It has an average mass of 394.422 Da and a monoisotopic mass of 394.131744 Da .
Synthesis Analysis
The synthesis of oxazole derivatives, which includes “this compound”, has been a topic of interest in recent years . One method involves the use of a novel catalyst based on natural material, namely, Fe3O4@nano-almondshell@OSi(CH2)3/NHCH2 pyridine/CuII . This method offers several advantages such as solvent-free conditions, simplicity of operation, easy work-up, and the use of an eco-friendly catalyst .Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered aromatic ring of oxazole that contains atoms of nitrogen and oxygen . This structure allows the compound to exert divergent weak interactions like hydrophobic effect, Vanderwaals force, hydrogen bonds, coordination bonds, ion-dipole, and pi-pi bond .Chemical Reactions Analysis
The chemical reactions involving “this compound” and similar compounds often involve the use of various dipolarophiles . The reactions take place by dissolving the isoxazole 2-oxide in DMSO, under an atmosphere of nitrogen, followed by the addition of the appropriate dipolarophile .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm3, a boiling point of 521.8±35.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.4 mmHg at 25°C . It also has an enthalpy of vaporization of 79.5±3.0 kJ/mol and a flash point of 269.4±25.9 °C . The compound has a molar refractivity of 118.2±0.3 cm3, and it has 5 H bond acceptors, 1 H bond donor, and 4 freely rotating bonds .Mechanism of Action
The mechanism of action of oxazole derivatives, including “2-methoxy-N-(3-naphtho[1,2-d][1,3]oxazol-2-ylphenyl)benzamide”, is largely due to their ability to quickly engage physiologically with many enzymes and receptors through diverse non-covalent bonds . This results in a variety of biological actions .
Future Directions
Oxazole derivatives, including “2-methoxy-N-(3-naphtho[1,2-d][1,3]oxazol-2-ylphenyl)benzamide”, have potential applications in various fields such as agriculture, biotechnology, medicinal, chemical, and material sciences . The future research in this area is likely to focus on the rational design of more biologically active and less toxic derivatives of oxazoles .
properties
IUPAC Name |
N-(3-benzo[e][1,3]benzoxazol-2-ylphenyl)-2-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18N2O3/c1-29-21-12-5-4-11-20(21)24(28)26-18-9-6-8-17(15-18)25-27-23-19-10-3-2-7-16(19)13-14-22(23)30-25/h2-15H,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQJNFJWYELRWGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC5=CC=CC=C54 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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